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Compound of Interest

Compound Name: PENTLANDITE

Cat. No.: B1173512

Introduction

Pentlandite ((Ni, Fe)9S8) is the primary nickel-bearing sulfide mineral and the world's main
source of nickel.[1] Froth flotation is the most common method for concentrating pentlandite
from low-grade sulfide ores, which typically contain 0.2-3% nickel.[1] The process involves
selectively rendering the pentlandite particles hydrophobic (water-repelling) so they attach to
air bubbles and float to the surface, forming a concentrate. This enrichment is crucial as it
makes subsequent smelting or hydrometallurgical extraction economically viable.[1]

However, the flotation of pentlandite is often complicated by the presence of other sulfide
minerals, particularly pyrrhotite and chalcopyrite, as well as gangue minerals like serpentine.[1]
[2] Achieving a clean separation is challenging due to the similar flotation properties of these
minerals. This document provides detailed application notes and protocols for the flotation of
pentlandite from sulfide ores, addressing common challenges and outlining effective strategies
for recovery.

Challenges in Pentlandite Flotation

» Pyrrhotite Rejection: Pyrrhotite often contains intergrown pentlandite and nickel in solid
solution, making a clean separation difficult.[1] Both monoclinic (magnetic) and hexagonal
(non-magnetic) forms of pyrrhotite can be present, further complicating the process.[1]

o Presence of Serpentine: Serpentine, a magnesium silicate gangue mineral, can form slime
coatings on pentlandite particles.[2][3] This coating reduces the hydrophobicity of
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pentlandite and hinders collector adsorption, leading to poor recovery.[2] The presence of
serpentine also increases pulp viscosity.[3]

o Oxidation: Pentlandite is sensitive to oxidation, which can negatively impact its floatability.[4]
[5] The degree of surface oxidation is a critical factor in the flotation performance of sulfide
minerals.[5]

Experimental Protocols
Protocol 1: General Bulk Sulfide Flotation

This protocol is a baseline for floating all sulfide minerals, including pentlandite, from the
gangue.

1. Ore Preparation:

e Crush and grind the sulfide ore to a particle size of less than 200 um to liberate the
pentlandite minerals.[1]

2. Pulp Preparation:
o Prepare a slurry with a specific solids concentration (e.g., 30-40% w/w) in a flotation cell.
3. Reagent Conditioning:

e pH Modifier: Adjust the pulp pH to the desired level. While a range of pH values can be used,
neutral to slightly alkaline conditions (pH 7-9.5) are common.[6][7] Lime (CaO) or soda ash
(Na2CO3) can be used.[4][7] Soda ash is often preferred in the presence of serpentine as it
helps disperse slime coatings.[4]

o Collector: Add a thiol collector to render the sulfide minerals hydrophobic. Xanthates (e.qg.,
sodium ethyl xanthate, sodium isobutyl xanthate) and dithiophosphates are commonly used.
[1] The dosage will depend on the ore characteristics.

o Frother: Add a frother (e.g., Dowfroth 250, polyfroth) to create a stable froth for concentrate
collection.[1][8]

» Allow for a conditioning time for the reagents to interact with the mineral surfaces.

4. Flotation:

« Introduce air into the flotation cell to generate bubbles.
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o Collect the froth (concentrate) containing the floated sulfide minerals.
e The flotation time will vary depending on the ore and desired recovery.

Protocol 2: Selective Flotation of Pentlandite from
Pyrrhotite

This protocol focuses on depressing pyrrhotite while floating pentlandite.

1. Ore Preparation and Pulp Preparation:

o Follow the steps outlined in Protocol 1.

2. Reagent Conditioning:

e pH Modifier: Adjust the pH to an alkaline range, typically 9.0-9.5, using lime.[7] High pH
helps to suppress pyrrhotite flotation.[7]

o Depressant: Add a depressant to selectively inhibit the flotation of pyrrhotite. A combination
of diethylenetriamine (DETA) and a sulfite source like sodium metabisulfite (SMBS) is
effective.[1][7] The combination of SO2 and DETA has also been shown to be effective.[1]

e Collector: Add a xanthate collector.

e Frother: Add a suitable frother.
» Condition the pulp to allow for reagent adsorption.

3. Flotation:

» Proceed with flotation as described in Protocol 1, collecting the pentlandite-rich concentrate.

Protocol 3: Pentlandite Flotation in the Presence of
Serpentine

This protocol is designed to mitigate the negative effects of serpentine.
1. Ore Preparation and Pulp Preparation:
o Follow the steps outlined in Protocol 1.

2. Reagent Conditioning:
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» pH Modifier: Use soda ash to adjust the pH to an alkaline level. Soda ash helps in dispersing
serpentine slimes.[4]

o Dispersant/Depressant: Add a dispersant to prevent slime coating. Carboxymethyl cellulose
(CMC) is a commonly used and effective dispersant for serpentine.[1][9] Other reagents like
dextrin, sodium pyrophosphate, and guar gum can also be used.[1][8]

o Collector: Add a xanthate collector.

e Frother: Add a frother.

» Allow for adequate conditioning time.

3. Flotation:

» Perform flotation as described in Protocol 1. The dispersant will help to keep the serpentine
in the tailings, improving the grade of the pentlandite concentrate.

Data Presentation

Flotation . Expected
) Key Reagents Typical pH Reference
Scenario Outcome
Bulk Sulfide Xanthate Recovery of all
_ 7.0-95 _ _ [1][6]
Flotation Collector, Frother sulfide minerals.
) Xanthate ) )
Selective High pentlandite
) Collector, ]
Flotation recovery with low
) Frother, DETA, 9.0-95 ) [11[7]
(Pyrrhotite pyrrhotite
o SO2/SMBS,
Rejection) ] recovery.
Lime
Improved
Xanthate pentlandite
Flotation with Collector, recovery and
: >9 [11[4][9]
Serpentine Frother, CMC, grade by
Soda Ash dispersing
serpentine.
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Reagent Function Typical Dosage Reference

Sodium Ethyl

Collector Varies [8]
Xanthate (SEX)

Sodium Isobutyl

Collector Varies [1]
Xanthate (SIBX)
Dowfroth 250 Frother Varies [1]
) pH Modifier, Pyrrhotite ]
Lime (CaO) Varies [7]
Depressant
pH Modifier, ]
Soda Ash (Na2CO3) ) Varies [4]
Dispersant
Diethylenetriamine )
Pyrrhotite Depressant 300 g/tonne [1]
(DETA)
Sulfur Dioxide (SO2) Pyrrhotite Depressant 1.4 kg/tonne [1]
Carboxymethyl ] ]
Serpentine Dispersant > 2 kg/tonne [1]
Cellulose (CMC)
Visualizations
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General workflow for pentlandite flotation.
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Mechanism of reagent action on different minerals.
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Decision logic for pentlandite flotation strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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